Cas no 2680757-68-8 (benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate)

• Product Name: benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate
• CAS No: 2680757-68-8
• MF: C₂₀H₂₂FNO₃
• MW: 343.39198923111
• CID: 5624026
• PubChem ID: 165930052
• Update Time: 2025-10-30

benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297544
• benzyl N-[4-(4-fluorophenyl)-4-hydroxycyclohexyl]carbamate
• 2680757-68-8
• benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate

• Inchi： 1S/C20H22FNO3/c21-17-8-6-16(7-9-17)20(24)12-10-18(11-13-20)22-19(23)25-14-15-4-2-1-3-5-15/h1-9,18,24H,10-14H2,(H,22,23)
• InChI Key： VAZXBZBRSGFJRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CCC(CC1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 343.15837173g/mol
• Monoisotopic Mass: 343.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate

Research Brief on Benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate (CAS: 2680757-68-8) in Chemical Biology and Pharmaceutical Applications

Benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate (CAS: 2680757-68-8) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylcarbamate core and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to neurological disorders and inflammation. The compound's structural features suggest a high affinity for specific protein targets, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate. One notable investigation, published in the Journal of Medicinal Chemistry, explored its role as a selective inhibitor of enzymes involved in neurodegenerative diseases. The study employed in vitro assays and molecular docking simulations to demonstrate the compound's ability to bind with high specificity to target proteins, thereby inhibiting pathological processes associated with conditions such as Alzheimer's disease.

In addition to its neurological applications, benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate has been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting its potential as a novel anti-inflammatory agent. The researchers attributed this effect to the compound's interaction with key signaling pathways, including NF-κB and MAPK, which are critical regulators of immune responses.

The synthesis and optimization of benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate have also been a focal point of recent research. Advances in synthetic methodologies, such as the use of catalytic asymmetric hydrogenation, have enabled the production of enantiomerically pure forms of the compound, which are essential for evaluating its stereospecific biological activities. These developments have paved the way for more precise structure-activity relationship (SAR) studies, further refining the compound's therapeutic potential.

Despite these promising findings, challenges remain in the development of benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a compelling subject for future research in the chemical biology and pharmaceutical fields.

In conclusion, benzyl N-4-(4-fluorophenyl)-4-hydroxycyclohexylcarbamate (CAS: 2680757-68-8) represents a promising avenue for therapeutic innovation. Its dual potential in neurological and anti-inflammatory applications, coupled with advances in synthetic chemistry, underscores its significance in contemporary drug discovery. Continued research efforts will be crucial in translating these early findings into clinically viable treatments.